1H-Indole-1,3-diyl diacetate
Overview
Description
1H-Indole-1,3-diyl diacetate is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Bis(indolyl)methanes : Trityl chloride has been used as a catalyst for the synthesis of bis(1H-indol-3-yl)methanes from the reaction of carbonyl compounds with 1H-indole. This process is significant due to the pharmacological and biological properties of bis(indol-3-yl)methanes (Khalafi‐Nezhad et al., 2008).
Method for 1H-Indol-3-yl Acetate Synthesis : A catalyst-free method for synthesizing 1H-indol-3-yl acetates from 1H-indoles has been developed, showcasing a simpler and efficient approach (Ke‐Fan Liu et al., 2010).
Antimicrobial Activity of 1H-Indole Derivatives : New 1H-Indole derivatives synthesized from indole and chloroacetylchloride showed significant antimicrobial activity, highlighting their potential in developing new antimicrobial agents (2020).
Palladium-Catalyzed Synthesis and Functionalization of Indoles : Indole derivatives, including those related to 1H-Indole, are crucial in synthesizing biologically active compounds. Palladium-catalyzed reactions have become important in this field, offering versatile approaches for complex molecular synthesis (S. Cacchi & G. Fabrizi, 2005).
Biological Activity of Indole Nucleus : The indole nucleus is a key component in many natural and synthetic molecules with significant biological activity. The study of 4-Chloro-N-[2-(2-1H-indol-3-yl-acetylamino)-phenyl]-benzamide, for example, sheds light on the diverse biological properties like anti-tumor and anti-inflammatory activities (D. Geetha et al., 2019).
Antihyperglycemic and Antioxidant Agents : Indole-3-acetamides were synthesized and evaluated for their antihyperglycemic and antioxidant potentials. These compounds showed good inhibition against α-amylase enzyme, suggesting their potential as antihyperglycemic agents (Kanwal et al., 2021).
Synthesis of 1H-Indole Carboxaldehyde Derivatives : The synthesis of 1H-indole-3-carboxaldehyde derivatives is pivotal for preparing biologically active compounds and diverse heterocyclic derivatives. These derivatives are crucial for C–C and C–N coupling reactions and reductions (E. El-Sawy et al., 2017).
Properties
IUPAC Name |
(1-acetyloxyindol-3-yl) acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO4/c1-8(14)16-12-7-13(17-9(2)15)11-6-4-3-5-10(11)12/h3-7H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFOSGUOOSPMQOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CN(C2=CC=CC=C21)OC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.